Cas no 1820712-16-0 (3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl-)

• Product Name: 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl-
• CAS No: 1820712-16-0
• MF: C₁₅H₉F₁₄N₃O
• MW: 513.229112386703
• MDL: MFCD16618341
• CID: 4782847
• Update Time: 2025-07-15

3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl-

• MDL： MFCD16618341
• Inchi： 1S/C15H9F14N3O/c1-5-30-8-6(10(16,17)12(20,21)14(24,25)26)4-7(31-9(8)32(5)2-3-33)11(18,19)13(22,23)15(27,28)29/h4,33H,2-3H2,1H3
• InChI Key： QLLFFKAEVHWFKB-UHFFFAOYSA-N
• SMILES： C12N(CCO)C(C)=NC1=C(C(F)(F)C(F)(F)C(F)(F)F)C=C(C(F)(F)C(F)(F)C(F)(F)F)N=2

Additional information on 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl-

3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl- (CAS No. 1820712-16-0)

3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl- (CAS No. 1820712-16-0) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl) and 2-methyl substituents. The presence of these substituents imparts distinct chemical and biological properties to the molecule.

The heptafluoropropyl groups are particularly noteworthy due to their strong electron-withdrawing effect and hydrophobic nature. These properties can significantly influence the compound's solubility, lipophilicity, and biological activity. The methyl group at the 2-position further modulates the molecule's conformational flexibility and binding affinity to various biological targets.

Recent studies have highlighted the potential of 3H-Imidazo[4,5-b]pyridine-3-ethanol derivatives in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that compounds with a similar structure exhibit potent anti-inflammatory properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

Another area of interest is the use of 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl-imidazopyridines as potential antiviral agents. A research group from the University of California reported in *Antiviral Research* that these compounds show promising activity against several RNA viruses, including influenza and coronaviruses. The fluoroalkyl substituents were found to enhance the compounds' ability to interfere with viral replication processes.

In addition to their therapeutic potential, 3H-Imidazo[4,5-b]pyridine-3-ethanol derivatives have also been explored for their use in imaging applications. A study published in *Bioconjugate Chemistry* in 2021 described the development of fluorescent probes based on this scaffold. The researchers conjugated the compound with various fluorophores and demonstrated its utility in cellular imaging studies. The high lipophilicity and stability of the heptafluoropropyl groups make these probes particularly suitable for long-term imaging experiments.

The synthesis of 5,7-bis(1,1,2,2,3,3,3-heptafluoropropyl)-2-methyl-imidazopyridines typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate amines with pyridine derivatives followed by cyclization reactions to form the imidazopyridine core. The introduction of the fluoroalkyl substituents often involves selective fluorination reactions using reagents such as perfluoroalkyl iodides or triflates.

From a safety perspective, it is important to handle CAS No. 1820712-16-0 with appropriate precautions due to its complex structure and potential reactivity. Researchers should follow standard laboratory safety protocols and use personal protective equipment (PPE) when working with this compound. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

In conclusion, 3H-Imidazo[4,5-b]pyridine-3-ethanol, 5,7-bis(1,1,2,2,3,3,-heptafluoropropyl)-2-methyl- (CAS No. 1820712-16-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its properties and uses.